N-([2,2'-bifuran]-5-ylmethyl)-3-fluoro-4-methoxybenzamide

• IUPAC Name: 3-fluoro-N-[[5-(furan-2-yl)furan-2-yl]methyl]-4-methoxybenzamide
• InChI: InChI=1S/C17H14FNO4/c1-21-14-6-4-11(9-13(14)18)17(20)19-10-12-5-7-16(23-12)15-3-2-8-22-15/h2-9H,10H2,1H3,(H,19,20)
• InChI Key: NFBISBFWVDWONM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC2=CC=C(O2)C3=CC=CO3)F
• Molecular Formula: C17H14FNO4
• Molecular Weight: 315.29 g/mol

Description

“N-([2,2’-bifuran]-5-ylmethyl)-3-fluoro-4-methoxybenzamide” is a compound that contains a bifuran moiety. Bifuran is a type of organic compound that consists of two furan rings. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. The specific compound you’re asking about seems to be a derivative of bifuran, with additional functional groups attached.

Molecular Structure Analysis

The molecular structure of bifuran consists of two furan rings. Furan is a five-membered ring with four carbon atoms and one oxygen atom. The specific structure of “N-([2,2’-bifuran]-5-ylmethyl)-3-fluoro-4-methoxybenzamide” would include these two furan rings, along with additional functional groups.

Chemical Reactions Analysis

The chemical reactions involving bifuran derivatives can be complex and varied. One study discusses the photolytic coupling of bifuran derivatives for use as biorenewable monomers. The coupling of 5-bromo-2-furfural and furan produced the highest yields.

Scientific Research Applications

Dye-Sensitized Solar Cells (DSSCs)

Dye-sensitized solar cells (DSSCs) are a promising alternative to traditional silicon-based solar cells. They utilize organic dyes as sensitizers to absorb sunlight and convert it into electricity. The compound can serve as a sensitizer in DSSCs due to its light-harvesting capabilities. . The donor–(π-spacer)–acceptor (D–π–A) strategy, where the π-conjugation linkage facilitates photo-induced intramolecular charge transfer, has been widely studied for effective organic dyes. Notably, dye HB-3 demonstrated the highest efficiency among the investigated dyes, reaching 5.51% with a higher open-circuit voltage (VOC) than the reference dye N3.

Future Directions

The future directions for research on bifuran derivatives could involve exploring their potential applications in various fields. For instance, one study discusses the use of bifuran derivatives in the development of dye-sensitized solar cells. Another study discusses the synthesis of bifuran compounds for use as building blocks in π-extended materials.